2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-morpholinopropyl)acetamide

• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C23H28N4O3S2/c1-16-17(2)32-21-20(16)22(29)27(18-7-4-3-5-8-18)23(25-21)31-15-19(28)24-9-6-10-26-11-13-30-14-12-26/h3-5,7-8H,6,9-15H2,1-2H3,(H,24,28)
• InChI Key: FAUOLJOEMSOZEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NCCCN3CCOCC3)C4=CC=CC=C4)C
• Molecular Formula: C23H28N4O3S2
• Molecular Weight: 472.6 g/mol
• CAS No.: 325693-68-3

Description

This compound belongs to the thieno[2,3-d]pyrimidinone class, characterized by a fused thiophene-pyrimidinone core. Key structural features include:

• 4-oxo group, contributing to hydrogen-bonding interactions.
• 3-phenyl substitution, providing aromatic π-system interactions.
• Thioether-linked acetamide moiety with a 3-morpholinopropyl chain, likely influencing solubility and target binding via the morpholine group’s polarity and hydrogen-bonding capacity .

This structure is hypothesized to exhibit biological activity, possibly targeting enzymes or receptors involved in inflammation or cancer, based on analogues reported in the literature .

Biological Activity

2-((5,6-Dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-morpholinopropyl)acetamide is a complex organic compound characterized by its unique thieno[2,3-d]pyrimidine core structure. This compound has garnered attention in medicinal chemistry due to its diverse biological activities, particularly in antimicrobial and anticancer applications.

The molecular formula of the compound is $C_{16}H_{22}N_2O_3S$, with a molecular weight of approximately 346.43 g/mol. The structure features multiple functional groups that enhance its pharmacological potential.

Property	Value
Molecular Formula	C₁₆H₂₂N₂O₃S
Molecular Weight	346.43 g/mol
CAS Number	79587-86-3

Antimicrobial Activity

Research indicates that compounds similar to 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide exhibit significant antimicrobial properties. For instance, studies have shown varying degrees of inhibition against bacterial strains such as Staphylococcus aureus and Escherichia coli, with some derivatives showing promising antifungal activities against Candida species .

Anticancer Activity

The compound has also been evaluated for its anticancer potential. In vitro studies have demonstrated that it can induce apoptosis in cancer cell lines. The mechanism involves the disruption of cell cycle progression and activation of apoptotic pathways. Notably, structure–activity relationship (SAR) studies have indicated that specific substitutions on the thienopyrimidine core can enhance its inhibitory effects on cancer cell proliferation .

Case Studies

• Antimicrobial Evaluation : A study conducted on a series of thienopyrimidine derivatives demonstrated that certain modifications led to enhanced antibacterial activity compared to standard antibiotics. For example, compound variants showed zones of inhibition significantly greater than those of traditional sulfonamides .
• Anticancer Mechanisms : Another investigation focused on the effects of the compound on leukemia cells indicated that it could effectively induce cell death at micromolar concentrations. The study utilized MTS assays to determine the half-maximal inhibitory concentration (IC50), revealing promising results for further development .

Interaction Studies

Understanding how 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide interacts with biological targets is crucial for elucidating its therapeutic potential. Molecular docking studies suggest that the compound binds effectively to key proteins involved in microbial resistance and cancer progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Modifications: Thienopyrimidinone Derivatives

Compound Name	Key Structural Differences	Molecular Weight	Notable Properties/Activities	Reference
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide	- Ethyl at position 3 - 4-Isopropylphenyl acetamide	~424.5 g/mol	Enhanced lipophilicity; potential kinase inhibition
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide	- Ethyl at position 3 - 3-Methoxyphenyl acetamide	~418.5 g/mol	Improved solubility due to methoxy group
N-(3,4-Difluorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide	- Ethyl at position 3 - 3,4-Difluorophenyl acetamide	~409.5 g/mol	Fluorine-induced electronic effects; antimicrobial activity

Key Observations :

• Position 3 substitution : Replacing the 3-phenyl group (target compound) with 3-ethyl (as in ) reduces aromaticity but may enhance metabolic stability.

Acetamide Side-Chain Variations

Compound Name	Acetamide Substituent	Impact on Properties	Reference
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	2,3-Dichlorophenyl	Increased halogen bonding; cytotoxicity observed
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-benzyl-acetamide	Benzyl	Moderate lipophilicity; CNS-targeting potential
Target Compound	3-Morpholinopropyl	Enhanced solubility and target interaction

Key Observations :

• Morpholinopropyl vs. Aryl Groups: The morpholine moiety increases water solubility (via polarity) and enables interactions with polar residues in biological targets, contrasting with halogenated or benzyl groups, which prioritize hydrophobic interactions .
• Synthetic Accessibility: The morpholinopropyl side chain may require multi-step synthesis compared to simpler aryl/alkyl substituents .

Pharmacokinetic and ADMET Considerations

• Solubility: The morpholine group in the target compound likely improves aqueous solubility compared to analogues with non-polar substituents (e.g., isopropylphenyl ).
• Metabolic Stability : Fluorinated () or chlorinated () derivatives may exhibit slower hepatic metabolism due to electron-withdrawing effects.
• Bioactivity: Thienopyrimidinones with electron-rich acetamide substituents (e.g., methoxy ) show improved binding to ATP pockets in kinases, while morpholine-containing variants may target G-protein-coupled receptors.